1-Methyl-7-nitroisatoic anhydride

• CAS No.: 73043-80-8
• Product Name: 1-Methyl-7-nitroisatoic anhydride
• Molecular Formula: C9H6N2O5
• Molecular Weight: 222.15 g/mol
• IUPAC Name: 1-methyl-7-nitro-3,1-benzoxazine-2,4-dione
• Standard InChI: InChI=1S/C9H6N2O5/c1-10-7-4-5(11(14)15)2-3-6(7)8(12)16-9(10)13/h2-4H,1H3
• Standard InChIKey: MULNCJWAVSDEKJ-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)OC1=O
• Canonical SMILES: CN1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)OC1=O
• Appearance: Solid powder
• Description: 1-methyl-7-nitroisatoic anhydride is a 3,1-benzoxazin-1,4-dione having an N-methyl substituent and a nitro group at the 7-position. It is a benzoxazine and a C-nitro compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-methyl-7-nitroisatoic anhydride
• Reference: Mortimer et al (2007) A fast-acting reagent for accurate analysis of RNA secondary and tertiary structure by SHAPE chemistry. J.Am.Chem.Soc. 129 4144 PMID: 17367143; Turner et al (2013) Safer one-pot synthesis of the 'SHAPE' reagent 1-methyl-7-nitroisatoic anhydride (1m7). RNA 19 1857 PMID: 24141619; Siegfried et al (2014) RNA motif discovery by SHAPE and mutational profiling (SHAPE-MaP). Nat.Methods 11 959 PMID: 25028896; Smola et al (2015) Detection of RNA-Protein interactions in living cells with SHAPE. Biochemistry 54 6867 PMID: 26544910
• PubChem Compound: 12535373
• Last Modified: Nov 11 2021